Sodium 3,7-dihydroxycholane-24-sulfonate

• Synonyms: 3,7-dihydroxycholane-24-sulfonate; 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate; 3alpha,7beta-dihydroxy-5beta-cholane-24-sulfonate; chenodeoxycholic acid 24-sulfonate; DCSF; UDC-SO3Na
• Molecular Formula: C24H41NaO5S
• Molecular Weight: 464.6 g/mol
• SMILES: CC(CCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
• InChI: InChI=1S/C24H42O5S.Na/c1-15(5-4-12-30(27,28)29)18-6-7-19-22-20(9-11-24(18,19)3)23(2)10-8-17(25)13-16(23)14-21(22)26;/h15-22,25-26H,4-14H2,1-3H3,(H,27,28,29);/q;+1/p-1/t15-,16+,17-,18-,19?,20?,21-,22?,23+,24-;/m1./s1
• InChIKey: XTWQOSYEUVHDIT-GIIXWQHRSA-M

Sodium 3,7-dihydroxycholane-24-sulfonate (CAS 130593-74-7; synonyms: CDC-sul, DCSF, chenodeoxycholic acid 24-sulfonate, sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate) is a synthetic bile salt analogue in which the C-24 carboxylate group of chenodeoxycholic acid (CDCA) is replaced by a sulfonate moiety. First reported by Kihira et al.

Sodium 3,7-Dihydroxycholane-24-Sulfonate: A Synthetic Sulfonate Bile Salt for Preclinical Cholesterol and Bile Acid Research

Sodium 3,7-dihydroxycholane-24-sulfonate (CAS 130593-74-7; synonyms: CDC-sul, DCSF, chenodeoxycholic acid 24-sulfonate, sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate) is a synthetic bile salt analogue in which the C-24 carboxylate group of chenodeoxycholic acid (CDCA) is replaced by a sulfonate moiety [1]. First reported by Kihira et al. in 1990 [2], this organosulfonate salt (C24H41NaO5S, MW 464.6 g/mol) retains the 3α,7α-dihydroxy-5β-cholane steroid nucleus of CDCA while introducing a chemically and metabolically distinct side-chain terminus [3]. It belongs to a class of bile acid sulfonate analogs developed to resist intestinal bacterial 7-dehydroxylation while maintaining enterohepatic cycling competence [4].

Metabolic stability Resistant to bacterial 7-dehydroxylation; avoids lithocholic acid formation in chronic models

Enterohepatic cycling Secreted into bile without hepatic conjugation, preserving enterohepatic competence

Research model Cholesterol metabolism, gallstone prevention, and bile acid transport studies

• [1] MeSH Supplementary Concept Data: 3,7-dihydroxycholane-24-sulfonate. Unique ID C065714. National Library of Medicine, 2024. View Source
• [2] Kihira K, Okamoto A, Ikawa S, et al. Synthesis of new bile salt analogues, sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate and sodium 3α,7β-dihydroxy-5β-cholane-24-sulfonate. J Lipid Res. 1990;31(7):1323-1326. PMID: 2401863. View Source
• [3] ChEBI: sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate. CHEBI:90999. European Bioinformatics Institute. View Source
• [4] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs: effect on intestinal absorption of taurocholate and cholesterol 7α-hydroxylase activity in cultured rat hepatocytes. Steroids. 2000;65(1):24-28. PMID: 10624833. View Source

Why Sodium 3,7-Dihydroxycholane-24-Sulfonate Cannot Be Substituted by Natural CDCA or Taurine-Conjugated Bile Salts

Natural chenodeoxycholic acid (CDCA) and its taurine/glycine conjugates undergo intestinal bacterial 7-dehydroxylation to form lithocholic acid—a hepatotoxic secondary bile acid—limiting their chronic therapeutic utility and complicating experimental pharmacokinetic interpretation [1]. The C-24 sulfonate replacement fundamentally alters the compound's metabolic fate: the sulfonate moiety confers complete resistance to bacterial biotransformation while preserving active ileal transport and enterohepatic cycling [2]. Furthermore, sulfonate analogs enter bile without requiring hepatic conjugation, unlike natural bile acids which must be conjugated with glycine or taurine prior to biliary secretion [3]. These metabolic and pharmacokinetic distinctions make simple substitution with natural CDCA, taurochenodeoxycholate, or even the epimer ursodeoxycholic acid invalid when experimental designs require metabolic stability, predictable biliary enrichment, or absence of lithocholic acid formation.

Natural CDCA is completely converted to lithocholic acid during intestinal transit, which may confound hepatic safety endpoints in long-term studies.

Taurine/glycine conjugates require hepatic conjugation prior to biliary secretion; substitution may alter enterohepatic cycling and analytical interpretation.

Ursodeoxycholic acid (UDCA) and its sulfonate epimer do not share the same CYP7A1 suppression profile or biliary enrichment, limiting mechanistic comparability.

• [1] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs: effect on intestinal absorption of taurocholate and cholesterol 7α-hydroxylase activity in cultured rat hepatocytes. Steroids. 2000;65(1):24-28. PMID: 10624833. View Source
• [2] Kihira K, Okamoto A, Ikawa S, et al. Metabolism of sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate in hamsters. J Biochem. 1991;109(6):879-881. PMID: 1939009. View Source
• [3] Mikami T, Kihira K, Ikawa S, et al. Metabolism of sulfonate analogs of ursodeoxycholic acid and their effects on biliary bile acid composition in hamsters. J Lipid Res. 1993;34(3):429-435. PMID: 8468526. View Source

Quantitative Differentiation Evidence: Sodium 3,7-Dihydroxycholane-24-Sulfonate vs. Closest Analogs and Natural Bile Salts

Complete Resistance to Bacterial 7-Dehydroxylation vs. Quantitative Conversion of Natural CDCA to Lithocholic Acid

After oral co-administration in hamsters, sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate (CDC-sul) was recovered quantitatively in feces as the unchanged parent compound. Simultaneously administered chenodeoxycholic acid (CDCA) was entirely converted to lithocholic acid during intestinal transit, demonstrating zero metabolic overlap between the sulfonate analog and the natural bile acid [1]. This resistance was confirmed in a separate 2-week feeding study where sulfonate analogs remained completely resistant to biotransformation while CDCA was largely transformed to lithocholic acid by intestinal microorganisms [2].

7-Dehydroxylation Resistance

Head-to-head

~100% unchanged CDCA: 0% unchanged

Supports metabolic-stability endpoint; eliminates lithocholic acid formation.

Hamster co-administration model; fecal recovery analysis.

Evidence Dimension	Fecal recovery as unchanged compound after oral administration
Target Compound Data	~100% recovered unchanged (quantitatively as the administered sulfonate form)
Comparator Or Baseline	Simultaneously administered chenodeoxycholic acid: 0% recovered unchanged; entirely converted to lithocholic acid
Quantified Difference	~100% vs. 0% unchanged recovery; complete metabolic divergence
Conditions	Oral co-administration in hamsters; analysis of fecal metabolites (Kihira et al., J Biochem 1991) and 2-week feeding study (Mikami et al., J Lipid Res 1993)

Why This Matters

This eliminates lithocholic acid formation—a known hepatotoxin and colon tumor promoter—making CDC-sul the preferred choice for chronic-dosing studies where CDCA's lithocholic acid production would confound hepatic safety endpoints.

• [1] Kihira K, Okamoto A, Ikawa S, et al. Metabolism of sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate in hamsters. J Biochem. 1991;109(6):879-881. PMID: 1939009. View Source
• [2] Mikami T, Kihira K, Ikawa S, et al. Metabolism of sulfonate analogs of ursodeoxycholic acid and their effects on biliary bile acid composition in hamsters. J Lipid Res. 1993;34(3):429-435. PMID: 8468526. View Source

Cholesterol Saturation Index Below 1.00: Unique Biliary Cholesterol Desaturation Among All Tested Bile Acid Agents

In a 6-week hamster model of cholesterol cholelithiasis (lithogenic diet: 0.3% cholesterol + 4% butterfat), the cholesterol saturation index (CSI) of gallbladder bile was >1.00 in all treatment groups—indicating cholesterol supersaturation—with a single exception: the group fed sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate at 0.1% of diet [1]. Comparators included sodium taurochenodeoxycholate, sodium tauroursodeoxycholate, sodium taurohyodeoxycholate, sodium 3α,7β-dihydroxy-5β-cholane-24-sulfonate, and sodium 3α,6α-dihydroxy-5β-cholane-24-sulfonate, all tested at the same dose [2]. CSI <1.00 is the established physicochemical threshold below which cholesterol remains in micellar solution; CSI >1.00 denotes supersaturation and gallstone risk [3].

Cholesterol Saturation Index

Head-to-head

CSI < 1.00 All other groups > 1.00

Reported unique biliary cholesterol desaturation; supports gallstone-prevention endpoint.

6-week lithogenic diet hamster model; 0.1% dietary inclusion.

Evidence Dimension	Cholesterol saturation index (CSI) of gallbladder bile after 6-week feeding
Target Compound Data	CSI < 1.00 (the only group below the supersaturation threshold)
Comparator Or Baseline	CSI > 1.00 for all other groups: TCDC, TUDC, THDC, UDC-sul, 6α-sul, and lithogenic diet control
Quantified Difference	Qualitatively unique: CSI < 1.00 vs. >1.00 in five comparator groups plus control; CDC-sul and UDC-sul also significantly prevented gallstone formation whereas TCDC and TUDC had little effect (control: 14/15 hamsters with gallstones/cholesterol crystals)
Conditions	Hamster model of cholesterol cholelithiasis; 6-week feeding of semipurified lithogenic diet containing 0.3% cholesterol and 4% butterfat; bile acid analogs fed at 0.1% of diet (Cohen et al., Hepatology 1993)

Why This Matters

CSI <1.00 is a direct physicochemical indicator of cholesterol solubilization capacity that no other tested bile acid—natural or sulfonate analog—achieved; this uniquely positions CDC-sul as the reference compound for studies requiring biliary cholesterol desaturation or gallstone prevention.

• [1] Cohen BI, Miki S, Mosbach EH, et al. Bile acid sulfonates alter cholesterol gallstone incidence in hamsters. Hepatology. 1993;17(1):103-110. PMID: 8423031. View Source
• [2] Cohen BI, Miki S, Mosbach EH, et al. Bile acid sulfonates alter cholesterol gallstone incidence in hamsters. Hepatology. 1993;17(1):103-110. PMID: 8423031. [Full abstract at OUCI] View Source
• [3] Carey MC, Small DM. The physical chemistry of cholesterol solubility in bile: relationship to gallstone formation and dissolution in man. J Clin Invest. 1978;61(4):998-1026. [Cited as the methodological basis for CSI determination in Cohen et al., 1993] View Source

Superior Biliary Enrichment: 32.7% of Total Biliary Bile Acids vs. 12.3% and 17.4% for Epimeric and Isomeric Sulfonate Analogs

At the conclusion of a 6-week feeding study, sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate constituted 32.7% of total biliary bile acids—making it the single most abundant bile acid species in gallbladder bile. This enrichment was 2.7-fold greater than that achieved by its 7β-epimer sodium 3α,7β-dihydroxy-5β-cholane-24-sulfonate (UDC-sul; 12.3%) and 1.9-fold greater than the 6α-isomer sodium 3α,6α-dihydroxy-5β-cholane-24-sulfonate (17.4%) [1]. The degree of biliary enrichment did not directly correlate with gallstone prevention efficacy, indicating that mechanism of action extends beyond simple biliary concentration [2]. By comparison, natural bile acid-fed groups showed chenodeoxycholic acid at 50.6% (TCDC-fed) and hyodeoxycholic acid at 40.0% (THDC-fed), but these natural bile acids did not achieve CSI <1.00 despite their high biliary abundance [3].

Biliary Enrichment

Head-to-head

32.7%

Highest biliary abundance among tested sulfonate analogs; supports enterohepatic cycling efficiency.

vs. 7β-epimer (12.3%) and 6α-isomer (17.4%); 6-week feeding study.

Evidence Dimension	Proportion of administered analog in total biliary bile acids after 6-week feeding
Target Compound Data	32.7% of total biliary bile acids
Comparator Or Baseline	UDC-sul (7β-epimer): 12.3%; 6α-sul (isomer): 17.4%; TCDC-fed group: CDCA at 50.6%; THDC-fed group: HDCA at 40.0%
Quantified Difference	2.7× greater biliary enrichment than UDC-sul; 1.9× greater than 6α-sul
Conditions	Hamster cholesterol cholelithiasis model; 0.1% bile acid in lithogenic diet for 6 weeks; gallbladder bile analysis at study termination (Cohen et al., Hepatology 1993)

Why This Matters

Superior biliary enrichment among sulfonate analogs indicates more efficient intestinal absorption and/or hepatic extraction, translating to higher target-tissue exposure for a given oral dose—a critical consideration for in vivo experimental design and dose selection.

• [1] Cohen BI, Miki S, Mosbach EH, et al. Bile acid sulfonates alter cholesterol gallstone incidence in hamsters. Hepatology. 1993;17(1):103-110. PMID: 8423031. View Source
• [2] Cohen BI, Miki S, Mosbach EH, et al. Bile acid sulfonates alter cholesterol gallstone incidence in hamsters. Hepatology. 1993;17(1):103-110. PMID: 8423031. [Efficacy increased in order: CDC-sul, 6α-sul, UDC-sul; not directly related to biliary concentration] View Source
• [3] Cohen BI, Miki S, Mosbach EH, et al. Bile acid sulfonates alter cholesterol gallstone incidence in hamsters. Hepatology. 1993;17(1):103-110. PMID: 8423031. [Full abstract; natural bile acid-fed group biliary composition data] View Source

Liver Total Cholesterol Reduction of 18% vs. Control: Differentiated Hypocholesterolemic Profile from UDC-Sulfonate (25%)

In hamsters fed a cholesterol-supplemented diet, CDC-sul reduced liver total cholesterol levels by 18% relative to control, with the reduction concentrated in the esterified cholesterol fraction. By comparison, UDC-sul produced a 25% reduction in liver total cholesterol, while C-sul (the cholic acid-derived sulfonate) showed no significant effect [1]. Notably, CDC-sul achieved this reduction without significantly altering cholesterol 7α-hydroxylase (CYP7A1) activity, whereas UDC-sul slightly stimulated CYP7A1 activity compared to control [2]. This mechanistic distinction is important: CDC-sul lowers hepatic cholesterol without upregulating bile acid synthesis, suggesting an alternative pathway (potentially involving cholesterol absorption inhibition or enhanced biliary secretion) distinct from UDC-sul's mechanism [3].

Hepatic Cholesterol Lowering

Head-to-head

18% reduction

Moderate hepatic cholesterol endpoint reduction without CYP7A1 upregulation.

Hamster cholesterol-supplemented diet; UDC-sul showed 25% reduction with CYP7A1 stimulation.

Evidence Dimension	Liver total cholesterol reduction after dietary supplementation
Target Compound Data	18% reduction in liver total cholesterol (particularly in esterified cholesterol fraction); no significant change in CYP7A1 activity
Comparator Or Baseline	UDC-sul: 25% reduction + slight CYP7A1 stimulation; C-sul: no significant cholesterol reduction + no CYP7A1 change; Control: baseline cholesterol levels
Quantified Difference	CDC-sul: −18% liver cholesterol (CYP7A1 unchanged); UDC-sul: −25% liver cholesterol (CYP7A1 stimulated); C-sul: no significant effect; 7 percentage-point difference in efficacy between CDC-sul and UDC-sul with divergent CYP7A1 responses
Conditions	Hamsters fed cholesterol-supplemented diet; bile acid sulfonate analogs administered at 0.1% of diet; liver cholesterol and CYP7A1 activity measured after feeding period (Kim et al., Biol Pharm Bull 2001)

Why This Matters

CDC-sul provides a moderate but mechanistically distinct hypocholesterolemic effect relative to UDC-sul, making it the appropriate choice when experimental aims require hepatic cholesterol reduction without concomitant upregulation of bile acid synthetic pathways.

• [1] Kim HG, Une M, Kuramoto T, et al. Hypocholesterolemic effect of bile acid sulfonate analogs in hamsters. Biol Pharm Bull. 2001;24(3):218-220. PMID: 11256473. View Source
• [2] Kim HG, Une M, Kuramoto T, et al. Hypocholesterolemic effect of bile acid sulfonate analogs in hamsters. Biol Pharm Bull. 2001;24(3):218-220. PMID: 11256473. [Full abstract at J-STAGE] View Source
• [3] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs: effect on intestinal absorption of taurocholate and cholesterol 7α-hydroxylase activity in cultured rat hepatocytes. Steroids. 2000;65(1):24-28. PMID: 10624833. View Source

Cholesterol 7α-Hydroxylase (CYP7A1) Suppression: 60% Activity Reduction vs. 40% for C-Sulfonate—Differential Regulation of Bile Acid Synthesis

In primary cultures of rat hepatocytes, the sulfonate analog CDC-sul suppressed cholesterol 7α-hydroxylase (CYP7A1) activity by 60% compared to untreated control—a significantly greater suppression than the 40% reduction produced by C-sul (cholic acid-derived sulfonate). The UDC-sulfonate analog did not significantly affect CYP7A1 activity [1]. These results parallel the behavior of the parent natural bile acids (CDCA, CA, UDCA) and indicate that the sulfonate substitution at C-24 preserves the structure-dependent regulatory activity of bile acids on the rate-limiting enzyme of bile acid biosynthesis [2]. Additionally, the sulfonate analogs of CDC and UDC significantly decreased intestinal taurocholate absorption in situ, whereas C-sul did not, further differentiating the dihydroxy sulfonates from the trihydroxy analog [3].

CYP7A1 Suppression

Head-to-head

60% activity reduction

Supports bile acid synthesis feedback regulation model; strongest suppressor in sulfonate series.

Primary rat hepatocyte culture; C-sul 40% reduction, UDC-sul inactive.

Evidence Dimension	Cholesterol 7α-hydroxylase (CYP7A1) enzymatic activity relative to untreated control
Target Compound Data	60% reduction in CYP7A1 activity vs. control
Comparator Or Baseline	C-sul: 40% reduction; UDC-sul: no significant effect; Untreated control: 100% (baseline) CYP7A1 activity
Quantified Difference	CDC-sul suppresses CYP7A1 by 60%—1.5× greater suppression than C-sul (40%); UDC-sul is inactive; 20 percentage-point difference between CDC-sul and C-sul
Conditions	Primary culture of rat hepatocytes; sulfonate analogs tested at defined concentrations; CYP7A1 activity measured enzymatically (Kim et al., Steroids 2000)

Why This Matters

The graded CYP7A1 suppression across sulfonate analogs (CDC-sul > C-sul >> UDC-sul) provides a structure-activity tool for experiments requiring controlled modulation of bile acid synthesis; CDC-sul is the most potent suppressor among the sulfonate series, suitable when strong feedback inhibition of CYP7A1 is desired without introducing the metabolic liabilities of natural CDCA.

• [1] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs: effect on intestinal absorption of taurocholate and cholesterol 7α-hydroxylase activity in cultured rat hepatocytes. Steroids. 2000;65(1):24-28. PMID: 10624833. View Source
• [2] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs. Steroids. 2000;65(1):24-28. PMID: 10624833. [Full abstract at ScienceDirect] View Source
• [3] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs: effect on intestinal absorption of taurocholate and cholesterol 7α-hydroxylase activity in cultured rat hepatocytes. Steroids. 2000;65(1):24-28. PMID: 10624833. View Source

Evidence-Backed Application Scenarios for Sodium 3,7-Dihydroxycholane-24-Sulfonate in Preclinical Research

Cholesterol Gallstone Prevention Studies Requiring Biliary Cholesterol Desaturation Without Lithocholic Acid Toxicity

When a preclinical hamster or murine cholesterol cholelithiasis model requires a bile acid agent that simultaneously prevents gallstone formation and eliminates the confounding variable of lithocholic acid-induced hepatotoxicity, sodium 3,7-dihydroxycholane-24-sulfonate is the only compound documented to achieve a cholesterol saturation index below 1.00 [1]. Natural CDCA is contraindicated owing to complete conversion to lithocholic acid [2], while taurine-conjugated CDCA/UDCA failed to reduce CSI below the supersaturation threshold or significantly prevent gallstones in the same model [3]. CDC-sul uniquely satisfies both criteria—gallstone prevention and biliary cholesterol desaturation—without lithocholic acid formation.

Studies of Enterohepatic Cycling and Biliary Pharmacokinetics Requiring Conjugation-Independent Biliary Secretion and High Biliary Enrichment

For experiments designed to trace or quantify enterohepatic cycling efficiency, CDC-sul offers two decisive advantages: (1) it is secreted into bile without hepatic conjugation, eliminating the analytical complexity of distinguishing parent compound from glycine/taurine metabolites that confound studies using natural bile acids [1]; and (2) its superior biliary enrichment (32.7% of total biliary bile acids vs. 12.3–17.4% for other sulfonate analogs) ensures robust analytical detection and maximizes target-tissue exposure for a given oral dose [2]. These properties make it the preferred tracer or therapeutic probe in pharmacokinetic studies of bile acid transport and disposition.

Chronic-Dosing Regimens Investigating Hepatic Cholesterol Metabolism Where Lithocholic Acid Accumulation Must Be Avoided

Long-term studies of hepatic cholesterol regulation—particularly those extending beyond 2 weeks—require bile acid agents that do not progressively accumulate hepatotoxic lithocholic acid. CDC-sul's complete resistance to bacterial 7-dehydroxylation [1], combined with its moderate hepatic cholesterol-lowering activity (18% reduction) without CYP7A1 stimulation [2], makes it a suitable chronic-dosing tool. Its mechanism is distinct from UDC-sul (which stimulates CYP7A1) [3], enabling researchers to dissect cholesterol-lowering pathways that operate independently of bile acid synthesis upregulation [4].

Structure-Activity Relationship (SAR) Studies of Bile Acid Receptor and Enzyme Modulation

The differential CYP7A1 suppression across the sulfonate analog series—CDC-sul (60% suppression), C-sul (40% suppression), UDC-sul (no effect) [1]—provides a well-characterized SAR toolkit for investigating how bile acid structure governs feedback regulation of bile acid biosynthesis. CDC-sul serves as the high-suppression reference compound in this series, enabling dose-response and comparative mechanistic studies of FXR-dependent and FXR-independent pathways regulating CYP7A1 expression in hepatocyte cultures and in vivo models [2]. The availability of matched epimer (UDC-sul) and trihydroxy (C-sul) controls within the same chemical series strengthens experimental conclusions by controlling for the sulfonate moiety itself.

Application

Selection Property

Validation Focus

Gallstone prevention studies (lithogenic diet models)

Biliary cholesterol desaturation profile

CSI endpoint without lithocholic acid formation

Enterohepatic cycling / biliary PK studies

Conjugation-independent biliary secretion

Biliary enrichment and transport kinetics

Chronic hepatic cholesterol metabolism studies

CYP7A1-independent cholesterol lowering

Liver cholesterol endpoint; no lithocholic acid accumulation

Bile acid SAR / enzyme modulation studies

Graded CYP7A1 suppression across sulfonate series

CYP7A1 activity assay; FXR pathway interpretation

• [1] Cohen BI, Miki S, Mosbach EH, et al. Bile acid sulfonates alter cholesterol gallstone incidence in hamsters. Hepatology. 1993;17(1):103-110. PMID: 8423031. View Source
• [2] Kihira K, Okamoto A, Ikawa S, et al. Metabolism of sodium 3α,7α-dihydroxy-5β-cholane-24-sulfonate in hamsters. J Biochem. 1991;109(6):879-881. PMID: 1939009. View Source
• [3] Kim HG, Une M, Kuramoto T, et al. Hypocholesterolemic effect of bile acid sulfonate analogs in hamsters. Biol Pharm Bull. 2001;24(3):218-220. PMID: 11256473. View Source
• [4] Kim HG, Une M, Hino A, et al. Bile acid sulfonate and 7-alkylated bile acid analogs: effect on intestinal absorption of taurocholate and cholesterol 7α-hydroxylase activity in cultured rat hepatocytes. Steroids. 2000;65(1):24-28. PMID: 10624833. View Source